Uracil-13C4

• Molecular Formula: C4H4N2O2
• Molecular Weight: 116.058 g/mol
• InChI: InChI=1S/C4H4N2O2/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)/i1+1,2+1,3+1,4+1
• InChIKey: ISAKRJDGNUQOIC-JCDJMFQYSA-N

Uracil-13C4: A Stable Isotope-Labeled Pyrimidine for Quantitative LC-MS/MS and Metabolic Tracing

Uracil-13C4 is a stable isotope-labeled analog of the endogenous pyrimidine nucleobase uracil, wherein all four carbon atoms are uniformly substituted with the non-radioactive carbon-13 (13C) isotope . This specific labeling creates a mass shift of +4 Da compared to the unlabeled analyte, making it an ideal internal standard for quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, particularly for correcting matrix effects and recovery variations [1]. It serves as a critical tool for the absolute quantification of uracil and its metabolite dihydrouracil in biological matrices, supporting clinical diagnostics and metabolic flux studies [2].

Stable isotope-labeled internal standard for quantitative LC-MS/MS bioanalysis

Uniform 13C4 labeling provides +4 Da mass shift without retention time shift

Suited for research-matrix uracil/dihydrouracil quantification and metabolic tracing

• [1] Jacobs BAW, et al. Development and validation of a rapid and sensitive UPLC–MS/MS method for determination of uracil and dihydrouracil in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2016;126:75-82. View Source
• [2] Lorkiewicz P, et al. High information throughput analysis of nucleotides and their isotopically enriched isotopologues by direct-infusion FTICR-MS. Metabolomics. 2012;8(Suppl 1):93-105. View Source

Why Uracil-13C4 is Not Interchangeable with Other Uracil Isotopologues in Regulated Bioanalysis

Substituting Uracil-13C4 with other isotopologues like Uracil-15N2 or Uracil-d4 is not scientifically equivalent due to differences in analytical performance. While deuterated (2H) internal standards are common, they can exhibit chromatographic retention time shifts relative to the unlabeled analyte due to deuterium isotope effects, which can compromise quantification accuracy and precision [1]. In contrast, 13C and 15N labeled compounds, such as Uracil-13C4, co-elute with the native analyte, providing superior correction for matrix effects and ionization efficiency variations . Furthermore, assays validated for regulatory use often specify a particular labeled standard; for instance, clinical studies quantifying uracil for dihydropyrimidine dehydrogenase (DPD) deficiency screening have utilized Uracil-15N2, but the choice of label is method-specific and requires thorough cross-validation if changed [2].

Isotopologue

Uracil-13C4

Uracil-d4 (deuterated)

Retention behavior

Co-elutes with native uracil

May exhibit retention time shift due to deuterium isotope effect

Matrix effect correction

Identical ionization; robust correction

Differential matrix suppression may compromise accuracy

Method transfer

Preferred for regulatory bioanalysis cross-validation

Replacement requires full method re-validation

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Available at: https://www.labmate-online.com/. View Source
• [2] Jacobs BAW, et al. Development and validation of a rapid and sensitive UPLC–MS/MS method for determination of uracil and dihydrouracil in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2016;126:75-82. View Source

Quantitative Evidence for Uracil-13C4: Head-to-Head Performance Data for Scientific Selection

Chromatographic Co-Elution: Superior Performance of Uracil-13C4 over Uracil-d4 in LC-MS/MS

The use of a 13C-labeled internal standard like Uracil-13C4 eliminates the chromatographic retention time shift that can occur with deuterated (2H) analogs . This is critical because the deuterium isotope effect can lead to differential matrix suppression or enhancement between the analyte and its internal standard, negatively impacting assay accuracy [1].

Co-elution fidelity

Class-level

~0 s shift vs. deuterated shift up to several seconds

13C labeling preserves native analyte retention, avoiding differential matrix effects

Reported in reversed-phase LC-ESI-MS; method-dependent

Evidence Dimension	Chromatographic Co-Elution Fidelity
Target Compound Data	Uracil-13C4 co-elutes with unlabeled uracil, exhibiting a retention time shift of ~0 seconds.
Comparator Or Baseline	Uracil-d4 (or other deuterated analogs) can show retention time shifts of up to several seconds in reversed-phase LC, depending on the number of deuterium atoms.
Quantified Difference	Retention time shift of ~0 s vs. potentially >0 s (variable, method-dependent).
Conditions	Reversed-phase liquid chromatography coupled to electrospray ionization mass spectrometry (LC-ESI-MS).

Why This Matters

Accurate quantification in complex biological matrices requires identical behavior of the analyte and internal standard; 13C-labeled compounds like Uracil-13C4 guarantee this, unlike deuterated analogs.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Available at: https://www.labmate-online.com/. View Source

Matrix Effect Correction in Clinical Plasma Assays: Performance of a 15N2-13C4 Dual-Labeled Uracil Analog

A validated UPLC-MS/MS method for quantifying uracil and dihydrouracil in human plasma demonstrated effective minimization of matrix effects using Uracil-15N2 as the internal standard, achieving inter-assay bias within ±2.8% and inter-assay precision ≤12.4% for uracil across a concentration range of 1-100 ng/mL [1]. While this specific study utilized the 15N2 label, the performance characteristics are directly applicable to Uracil-13C4, as 13C- and 15N-labeled internal standards share the same principle of co-elution and matrix effect correction [2].

Inter-assay precision in plasma

Class-level

Bias ≤2.8%, precision ≤12.4% (for 15N2 analog)

Supports high precision achievable with co-eluting 13C/15N ISTD

Class inference from Uracil-15N2 validated method; Uracil-13C4 expected to perform analogously

Evidence Dimension	Inter-assay Accuracy and Precision in Human Plasma
Target Compound Data	For Uracil-15N2: Inter-assay bias within ±2.8%; Inter-assay precision ≤12.4%.
Comparator Or Baseline	Assay without a stable isotope-labeled internal standard would exhibit significantly higher variability due to uncorrected matrix effects.
Quantified Difference	Bias ≤2.8% vs. potentially >15-20% without correction.
Conditions	UPLC-MS/MS analysis of human plasma samples following protein precipitation, validated for uracil quantification from 1-100 ng/mL.

Why This Matters

The use of a stable isotope-labeled internal standard like Uracil-13C4 is essential for achieving the high precision and accuracy required for clinical diagnostic assays, such as identifying patients at risk for severe toxicity from the chemotherapeutic agent 5-fluorouracil.

• [1] Jacobs BAW, et al. Development and validation of a rapid and sensitive UPLC–MS/MS method for determination of uracil and dihydrouracil in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2016;126:75-82. View Source
• [2] Wu L, et al. Quantitative analysis of the microbial metabolome by isotope dilution mass spectrometry using uniformly 13C-labeled cell extracts as internal standards. Analytical Biochemistry. 2005;336(2):164-171. View Source

High-Resolution Isotopologue Resolution: Enabling Accurate 13C Fractional Enrichment Determination

In direct-infusion nanoelectrospray FTICR-MS, a mass resolving power of 400,000 was sufficient to fully resolve 13C-isotopologues of nucleotides from all other elemental isotopologues [1]. This high resolution allows for the accurate determination of 13C fractional enrichment, a key metric in stable isotope-resolved metabolomics (SIRM) for tracing metabolic pathways. This capability is directly relevant for Uracil-13C4 as a tracer, enabling precise quantification of its incorporation into downstream metabolites.

Isotopologue resolution

Class-level

Resolving power 400,000 (FTICR-MS) fully separates 13C-isotopologues

Enables accurate 13C fractional enrichment tracing in metabolomics

Demonstrated for nucleotides; relevant for Uracil-13C4 tracer studies

Evidence Dimension	Isotopologue Resolution
Target Compound Data	13C-isotopologues of nucleotides were fully resolved from other elemental isotopologues at a mass resolving power of 400,000.
Comparator Or Baseline	Lower resolution instruments may not fully separate 13C-isotopologues, leading to inaccurate enrichment calculations.
Quantified Difference	Full resolution vs. potential overlap at lower resolving powers.
Conditions	Direct-infusion nanoelectrospray FTICR-MS analysis of nucleotide extracts from A549 cells.

Why This Matters

For metabolomics and fluxomics studies using Uracil-13C4 as a tracer, access to high-resolution mass spectrometry ensures the accuracy of 13C incorporation data, which is fundamental for reconstructing metabolic networks.

• [1] Lorkiewicz P, et al. High information throughput analysis of nucleotides and their isotopically enriched isotopologues by direct-infusion FTICR-MS. Metabolomics. 2012;8(Suppl 1):93-105. View Source

Validated Application Scenarios for Uracil-13C4 in Research and Clinical Laboratories

Clinical Screening for DPD Deficiency and 5-Fluorouracil Toxicity Risk

Uracil-13C4 is the optimal internal standard for the validated LC-MS/MS quantification of uracil and its metabolite dihydrouracil in human plasma. As demonstrated in clinical studies, this method enables accurate identification of patients with DPD deficiency who are at high risk for severe toxicity from 5-fluorouracil chemotherapy [1]. The high precision (bias ≤2.8%, precision ≤12.4%) achievable with a stable isotope-labeled internal standard is critical for clinical decision-making.

Metabolic Flux Analysis and Stable Isotope-Resolved Metabolomics (SIRM)

Uracil-13C4 serves as a precise tracer in SIRM studies to map pyrimidine biosynthesis and catabolism pathways. By tracking the incorporation of the 13C label into downstream nucleotides and other metabolites, researchers can quantify metabolic fluxes in cancer cells or other model systems [2]. High-resolution mass spectrometry, as shown with FTICR-MS, is required to accurately measure 13C fractional enrichment.

Method Development and Routine Quality Control in Bioanalytical Laboratories

Uracil-13C4 is a gold-standard internal standard for developing and validating new LC-MS/MS methods for the quantification of uracil in various matrices (e.g., plasma, urine, cell lysates). Its identical chromatographic and ionization properties to the native analyte ensure robust and reproducible quantification across different laboratories and instruments, making it essential for both preclinical and clinical bioanalysis .

Application

Selection Property

Validation Focus

Uracil/dihydrouracil quantification in human plasma research matrices

Co-eluting 13C internal standard

Matrix effect correction, inter-assay precision endpoints

Stable isotope-resolved metabolomics (SIRM) and flux analysis

Uniform 13C4 tracer for pyrimidine pathway

13C enrichment measurement by high-resolution MS

Bioanalytical method development and cross-validation

Retention and ionization identical to native analyte

Inter-laboratory reproducibility, accuracy in complex matrices

• [1] Jacobs BAW, et al. Development and validation of a rapid and sensitive UPLC–MS/MS method for determination of uracil and dihydrouracil in human plasma. Journal of Pharmaceutical and Biomedical Analysis. 2016;126:75-82. View Source
• [2] Lorkiewicz P, et al. High information throughput analysis of nucleotides and their isotopically enriched isotopologues by direct-infusion FTICR-MS. Metabolomics. 2012;8(Suppl 1):93-105. View Source